Cas no 1421252-97-2 (1-Piperidinecarboxylic acid, 4-hydroxy-3,3-dimethyl-, 1,1-dimethylethyl ester, (4S)-)
1-Piperidinecarboxylic acid, 4-hydroxy-3,3-dimethyl-, 1,1-dimethylethyl ester, (4S)- Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl (S)-4-hydroxy-3,3-dimethylpiperidine-1-carboxylate
- (S)-tert-butyl 4-hydroxy-3,3-dimethylpiperidine-1-carboxylate
- tert-Butyl (4S)-4-hydroxy-3,3-dimethylpiperidine-1-carboxylate
- 1-Piperidinecarboxylic acid, 4-hydroxy-3,3-dimethyl-, 1,1-dimethylethyl ester, (4S)-
- tert-butyl (4S)-4-hydroxy-3,3-dimethyl-piperidine-1-carboxylate
- 1421252-97-2
- F91827
- QZMUVNRDYLNZDA-VIFPVBQESA-N
- SCHEMBL14671811
-
- Inchi: 1S/C12H23NO3/c1-11(2,3)16-10(15)13-7-6-9(14)12(4,5)8-13/h9,14H,6-8H2,1-5H3/t9-/m0/s1
- InChI Key: QZMUVNRDYLNZDA-VIFPVBQESA-N
- SMILES: O[C@H]1CCN(C(=O)OC(C)(C)C)CC1(C)C
Computed Properties
- Exact Mass: 229.16779360g/mol
- Monoisotopic Mass: 229.16779360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 49.8
1-Piperidinecarboxylic acid, 4-hydroxy-3,3-dimethyl-, 1,1-dimethylethyl ester, (4S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0193-100MG |
tert-butyl (4S)-4-hydroxy-3,3-dimethyl-piperidine-1-carboxylate |
1421252-97-2 | 95% | 100MG |
¥ 2,112.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0193-250MG |
tert-butyl (4S)-4-hydroxy-3,3-dimethyl-piperidine-1-carboxylate |
1421252-97-2 | 95% | 250MG |
¥ 3,379.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0193-500MG |
tert-butyl (4S)-4-hydroxy-3,3-dimethyl-piperidine-1-carboxylate |
1421252-97-2 | 95% | 500MG |
¥ 5,636.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0193-1G |
tert-butyl (4S)-4-hydroxy-3,3-dimethyl-piperidine-1-carboxylate |
1421252-97-2 | 95% | 1g |
¥ 8,448.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0193-5G |
tert-butyl (4S)-4-hydroxy-3,3-dimethyl-piperidine-1-carboxylate |
1421252-97-2 | 95% | 5g |
¥ 25,344.00 | 2023-04-06 | |
| 1PlusChem | 1P01F6QT-100mg |
tert-Butyl (4S)-4-hydroxy-3,3-dimethylpiperidine-1-carboxylate |
1421252-97-2 | 95% | 100mg |
$223.00 | 2024-06-20 | |
| 1PlusChem | 1P01F6QT-250mg |
tert-Butyl (4S)-4-hydroxy-3,3-dimethylpiperidine-1-carboxylate |
1421252-97-2 | 95% | 250mg |
$372.00 | 2024-06-20 | |
| Aaron | AR01F6Z5-100mg |
tert-Butyl (4S)-4-hydroxy-3,3-dimethylpiperidine-1-carboxylate |
1421252-97-2 | 95% | 100mg |
$246.00 | 2023-12-16 | |
| Aaron | AR01F6Z5-250mg |
tert-Butyl (4S)-4-hydroxy-3,3-dimethylpiperidine-1-carboxylate |
1421252-97-2 | 95% | 250mg |
$409.00 | 2023-12-16 | |
| Ambeed | A1389206-100mg |
tert-Butyl (S)-4-hydroxy-3,3-dimethylpiperidine-1-carboxylate |
1421252-97-2 | 97% | 100mg |
$305.0 | 2024-04-23 |
1-Piperidinecarboxylic acid, 4-hydroxy-3,3-dimethyl-, 1,1-dimethylethyl ester, (4S)- Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 1-Piperidinecarboxylic acid, 4-hydroxy-3,3-dimethyl-, 1,1-dimethylethyl ester, (4S)-
Introduction to 1-Piperidinecarboxylic acid, 4-hydroxy-3,3-dimethyl-, 1,1-dimethylethyl ester, (4S) and its CAS No. 1421252-97-2
1-Piperidinecarboxylic acid, 4-hydroxy-3,3-dimethyl-, 1,1-dimethylethyl ester, (4S) (CAS No. 1421252-97-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, which are known for their diverse biological activities and roles as key structural motifs in many therapeutic agents. The unique stereochemistry and functional group arrangement of this molecule make it a promising candidate for further exploration in drug discovery and development.
The chemical structure of 1-Piperidinecarboxylic acid, 4-hydroxy-3,3-dimethyl-, 1,1-dimethylethyl ester, (4S) features a piperidine ring substituted with a carboxylic acid ester at the 1-position, a hydroxyl group at the 4-position, and two dimethyl groups at the 3-position. Additionally, the (4S) configuration indicates a specific stereochemical arrangement of the hydroxyl group, which is critical for its biological activity. This stereochemistry has been carefully optimized to enhance interactions with biological targets, making it an attractive scaffold for designing novel pharmacological compounds.
In recent years, there has been growing interest in developing new therapeutic agents based on piperidine derivatives due to their ability to modulate various biological pathways. The presence of both hydrophobic and hydrophilic functional groups in 1-Piperidinecarboxylic acid, 4-hydroxy-3,3-dimethyl-, 1,1-dimethylethyl ester, (4S) allows it to interact effectively with both lipid and aqueous environments within biological systems. This property is particularly valuable for designing drugs that require good solubility and membrane permeability.
One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is associated with numerous diseases, particularly cancer. The piperidine core is a common pharmacophore in kinase inhibitors due to its ability to bind tightly to the ATP-binding pocket of these enzymes. The specific modifications in 1-Piperidinecarboxylic acid, 4-hydroxy-3,3-dimethyl-, 1,1-dimethylethyl ester, (4S) are designed to enhance its binding affinity and selectivity for target kinases.
Recent studies have demonstrated that derivatives of piperidine have shown promising activity against various kinases. For instance, modifications involving the carboxylic acid ester group have been shown to improve solubility and metabolic stability while maintaining potent inhibitory activity. The hydroxyl group at the 4-position can be further functionalized to enhance interactions with specific residues in the kinase active site. Additionally, the dimethyl groups at the 3-position contribute to steric hindrance that can optimize binding geometry.
The stereochemistry of 1-Piperidinecarboxylic acid, 4-hydroxy-3,3-dimethyl-, 1,1-dimethylethyl ester, (4S) is particularly noteworthy as enantiomeric purity is often critical for drug efficacy and safety. The (4S) configuration has been selected based on computational modeling and experimental data suggesting that this stereoisomer interacts more effectively with biological targets compared to its enantiomer. This level of stereochemical control is achieved through careful synthetic planning and purification techniques.
In addition to its potential as a kinase inhibitor, 1-Piperidinecarboxylic acid, 4-hydroxy- 3, 3-dimethyl, , 1, 1-dimethylethyl ester, (4S) may also exhibit other biological activities depending on further derivatization. For example, hydroxyl groups can be used as handles for glycosylation or other post-translational modifications that can enhance drug bioavailability or target specificity. The carboxylic acid ester functionality provides opportunities for further chemical transformations, such as amidation or coupling reactions, which are commonly used in drug synthesis.
The synthesis of 1421252-97-2 involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Key steps include functional group transformations such as esterification, hydroxyl group protection, and stereoselective synthesis of the piperidine core. Advanced synthetic techniques such as transition-metal catalysis have been employed to achieve high yields and purity levels required for pharmaceutical applications.
Once synthesized, 1421252-97-2 can be subjected to extensive characterization using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques confirm the molecular structure while also providing insights into purity levels solubility characteristics, and potential impurities that may arise during synthesis.
The pharmacological evaluation of 1421252-97-2 typically involves in vitro assays to assess its activity against target enzymes or receptors. High-throughput screening (HTS) platforms are often used to rapidly test large libraries of compounds for preliminary activity profiles before moving on to more detailed studies. Compounds showing promising activity in these assays may then undergo further testing in cell-based models animal models, or even clinical trials if they demonstrate sufficient efficacy safety profiles.
In conclusion, 1421252-97-2 represents an interesting compound with potential applications in drug discovery particularly as a kinase inhibitor or precursor for more complex pharmacological agents.* Its unique structural features* stereochemistry*and functional group arrangement make it a valuable scaffold for medicinal chemistry research.* Further exploration* optimization*and development efforts will be essential* however*to fully realize its therapeutic potential.* As research continues* new applications* derivatives*and insights into its mechanisms of action are likely to emerge.*
1421252-97-2 (1-Piperidinecarboxylic acid, 4-hydroxy-3,3-dimethyl-, 1,1-dimethylethyl ester, (4S)-) Related Products
- 1407974-33-7(Tert-butyl 4-hydroxy-3-(2-hydroxyethyl)piperidine-1-carboxylate)
- 181269-70-5(tert-butyl 4-hydroxy-3-methyl-piperidine-1-carboxylate)
- 1367935-91-8(tert-Butyl 5-hydroxy-2,9-diazaspiro[5.5]undecane-9-carboxylate)
- 143306-65-4(4-Hydroxy-3,3-dimethyl-1-piperidinecarboxylic Acid 1,1-Dimethylethyl Ester)
- 914654-74-3(tert-butyl 3-(2-hydroxypropan-2-yl)piperidine-1-carboxylate)
- 1420876-48-7(Tert-Butyl 4-hydroxy-3,5-dimethylpiperidine-1-carboxylate)
- 389890-40-8(tert-butyl 9-hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate)
- 377780-25-1(Tert-Butyl 3-(1-hydroxyethyl)piperidine-1-carboxylate)
- 313238-53-8(Tert-Butyl 9-Hydroxy-3,7-Diaza-Bicyclo3.3.1Nonane-3-Carboxylate)
- 228270-29-9(Di-tert-butyl 9-hydroxy-3,7-diaza-bicyclo[3.3.1]nonane-3,7-dicarboxylate)